Cas no 497855-39-7 (2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI))
497855-39-7 structure
Product Name:2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI)
CAS No:497855-39-7
MF:C7H11N3O2
MW:169.181141138077
CID:1018943
PubChem ID:22938523
Update Time:2025-04-20
2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI)
- SCHEMBL5656055
- methyl 2-propyl-1,2,3-triazole-4-carboxylate
- methyl 2-propyl-2H-1,2,3-triazole-4-carboxylate
- 497855-39-7
- PKTJPTDTTCAEPP-UHFFFAOYSA-N
- methyl2-propyl-2H-1,2,3-triazole-4-carboxylate
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- Inchi: 1S/C7H11N3O2/c1-3-4-10-8-5-6(9-10)7(11)12-2/h5H,3-4H2,1-2H3
- InChI Key: PKTJPTDTTCAEPP-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=NN(CCC)N=1)=O
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57Ų
2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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